Cas no 1300698-40-1 ((1R,6S)-3,9-Diazabicyclo[4.2.1]nonan-4-one)

• Product Name: (1R,6S)-3,9-Diazabicyclo[4.2.1]nonan-4-one
• CAS No: 1300698-40-1
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 4693224
• Update Time: 2023-08-14

(1R,6S)-3,9-Diazabicyclo[4.2.1]nonan-4-one Chemical and Physical Properties

Names and Identifiers

• (1R,6S)-3,9-diazabicyclo[4.2.1]nonan-4-one
• rac-(1S,6R)-3,9-diazabicyclo[4.2.1]nonan-4-one
• (1R,6S)-3,9-Diazabicyclo[4.2.1]nonan-4-one

• Inchi： 1S/C7H12N2O/c10-7-3-5-1-2-6(9-5)4-8-7/h5-6,9H,1-4H2,(H,8,10)/t5-,6+/m0/s1
• InChI Key： OJDDWFBNQVXOPZ-NTSWFWBYSA-N
• SMILES： O=C1C[C@@H]2CC[C@H](CN1)N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Topological Polar Surface Area: 41.1